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Compound of Interest

Compound Name: 3-Hydroxy-2-methyl-6-nitropyridine

CAS No.: 15128-84-4

Cat. No.: B083773

Get Quote

In the landscape of modern organic synthesis, heterocyclic building blocks are indispensable

tools for the construction of complex molecular architectures, particularly in the fields of

medicinal and agricultural chemistry. Among these, the nitropyridine scaffold holds a privileged

position. The presence of a nitro group on the pyridine ring profoundly influences its electronic

properties, activating it for a variety of chemical transformations. When combined with other

functional groups, such as hydroxyl and methyl groups, the synthetic utility is magnified,

offering multiple reaction handles for diversification.

This guide focuses on the applications of 3-Hydroxy-2-methyl-6-nitropyridine and its close

structural isomers, such as 3-Hydroxy-6-methyl-2-nitropyridine. These compounds are versatile

intermediates, valued for the orthogonal reactivity of their functional groups.[1][2] The hydroxyl

group provides a nucleophilic center for etherification, the nitro group can be reduced to a

primary amine for further elaboration or participate in nucleophilic aromatic substitution, and the

methyl group offers a site for oxidation or condensation reactions. This multi-functionality allows

for a stepwise and controlled approach to building molecular complexity.[1][2] This document

serves as a technical resource for researchers, outlining the synthesis, key reactions, and

detailed protocols relevant to this valuable class of reagents.
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Table 1: Physicochemical Properties of 3-Hydroxy-6-methyl-2-nitropyridine

Property Value Reference

CAS Number 15128-90-2

Molecular Formula C₆H₆N₂O₃

Molecular Weight 154.12 g/mol [3]

Appearance Yellow fine crystalline powder [4]

Melting Point 106-107 °C [2]

InChI Key
WZMGQHIBXUAYGS-

UHFFFAOYSA-N

Note: The user prompt specified 3-Hydroxy-2-methyl-6-nitropyridine (CAS 15128-84-4).

Much of the available literature details the closely related and commercially available isomer, 3-

Hydroxy-6-methyl-2-nitropyridine (CAS 15128-90-2). The synthetic principles and applications

discussed are largely applicable to both isomers.

Core Synthetic Applications and Mechanistic
Considerations
The utility of hydroxy-methyl-nitropyridines stems from the distinct reactivity of each functional

group, which can be addressed selectively under different reaction conditions.

Role as a Versatile Synthetic Intermediate
The primary application of these compounds is as a foundational building block for more

complex heterocyclic systems.[1][2] The pyridine core is a common motif in bioactive

molecules, and the substituents on this scaffold allow for the systematic exploration of chemical

space in drug discovery and agrochemical development.[5][6]

Pharmaceutical Development: These scaffolds serve as intermediates in the synthesis of

drugs, including anti-inflammatory and analgesic agents.[1] The nitropyridine moiety is a

precursor to aminopyridines, which are key components in a wide range of

pharmacologically active compounds, such as kinase inhibitors.[5]
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Agricultural Chemistry: They are employed in the formulation of next-generation herbicides

and pesticides. The unique electronic and steric properties of the substituted pyridine ring

can enhance the efficacy and selectivity of the final product.[1][2]

Key Transformations and Strategic Synthesis
The true synthetic power of 3-hydroxy-2-methyl-6-nitropyridine lies in the selective

manipulation of its functional groups. The general workflow involves sequential reactions,

starting with the most reactive site under a given set of conditions.

3-Hydroxy-2-methyl-6-nitropyridine Scaffold

O-Alkylation / Etherification
(at Hydroxyl Group)

 Base, R-X

Nitro Group Reduction
(to Amine)

 Reducing Agent
(e.g., H₂, Pd/C; Fe/HCl)

Further Derivatization
(e.g., Amide Coupling, SNAr)

Complex Bioactive Molecules
(e.g., Kinase Inhibitors, Antimicrobials)

Click to download full resolution via product page

Figure 1: A generalized workflow for the derivatization of the hydroxy-methyl-nitropyridine

scaffold, highlighting the sequential modification of the hydroxyl and nitro groups to build

complex target molecules.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.chemimpex.com/products/27016
https://www.myskinrecipes.com/shop/en/pyridine-derivatives/194497-3-hydroxy-6-methyl-2-nitropyridine.html?SubmitCurrency=1&id_currency=5
https://www.benchchem.com/product/b083773/docs?utm_src=pdf-body#introduction-the-strategic-value-of-substituted-nitropyridines
https://www.benchchem.com/product/b083773/docs?utm_src=pdf-body-img#introduction-the-strategic-value-of-substituted-nitropyridines
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083773?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols and Methodologies
The following sections provide detailed, field-tested protocols for the synthesis and key

transformations of hydroxy-methyl-nitropyridines.

Protocol 1: Synthesis of 3-Hydroxy-6-methyl-2-
nitropyridine
This protocol describes the nitration of a hydroxymethylpyridine precursor. The mechanism

involves electrophilic aromatic substitution, where the potent nitronium ion (NO₂⁺), generated

in-situ from nitric and sulfuric acids, attacks the electron-rich pyridine ring. The sulfuric acid acts

as both a solvent and a catalyst, protonating the nitric acid to facilitate the formation of the

electrophile.

Materials:

3-Hydroxy-6-methylpyridine

Concentrated Sulfuric Acid (H₂SO₄)

Fuming Nitric Acid (HNO₃)

Ice

Ethyl Acetate

Brine (saturated NaCl solution)

Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

In a flask equipped with a magnetic stirrer and placed in an ice bath, dissolve 3-hydroxy-6-

methylpyridine (23.6 g, 216 mmol) in concentrated sulfuric acid (50 mL). Maintain the

temperature at 0 °C.[4]

Slowly add fuming nitric acid (50 mL) dropwise over a period of 1 hour, ensuring the

temperature does not rise significantly.
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After the addition is complete, remove the ice bath and stir the reaction mixture at room

temperature for 1 hour.[4]

Carefully pour the reaction mixture onto crushed ice (approx. 400 g) with vigorous stirring. A

precipitate will form.

Collect the solid precipitate by filtration and wash with cold water.

Dissolve the resulting solid in ethyl acetate. Wash the organic layer with brine (100 mL).[4]

Dry the organic phase over anhydrous magnesium sulfate, filter, and evaporate the solvent

under reduced pressure to yield the final product.[4]

Self-Validation:

Expected Yield: ~36%[4]

Characterization: The product can be verified by ¹H NMR spectroscopy, mass spectrometry,

and melting point analysis (expected: 102-105 °C).[4]

Protocol 2: O-Alkylation of 3-Hydroxy-6-methyl-2-
nitropyridine
This protocol demonstrates the etherification of the hydroxyl group. The reaction proceeds via a

Williamson ether synthesis mechanism. A base is used to deprotonate the phenolic hydroxyl

group, forming a more nucleophilic phenoxide ion, which then attacks an alkyl halide in an Sₙ2

reaction.

Materials:

3-Hydroxy-6-methyl-2-nitropyridine

Anhydrous Potassium Carbonate (K₂CO₃) or Sodium Hydride (NaH)

Alkyl Halide (e.g., Methyl Iodide, Ethyl Bromide)

Anhydrous Dimethylformamide (DMF) or Acetone
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Procedure:

To a solution of 3-hydroxy-6-methyl-2-nitropyridine (1.0 eq) in anhydrous DMF, add

anhydrous potassium carbonate (1.5 eq).

Stir the suspension at room temperature for 30 minutes.

Add the alkyl halide (1.1 eq) dropwise to the mixture.

Heat the reaction to 50-60 °C and monitor by TLC until the starting material is consumed.

Cool the reaction to room temperature and pour it into water.

Extract the aqueous layer with ethyl acetate (3x).

Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and

concentrate under reduced pressure.

Purify the crude product by column chromatography on silica gel.

Self-Validation:

Causality: The use of a polar aprotic solvent like DMF is crucial as it solvates the cation (K⁺)

but not the phenoxide anion, enhancing its nucleophilicity.

Characterization: Successful O-alkylation can be confirmed by the appearance of new

signals corresponding to the alkyl group in the ¹H NMR spectrum and the disappearance of

the broad hydroxyl proton signal. A specific example is the synthesis of 3-methoxy-6-methyl-

2-nitropyridine.[4]

Protocol 3: Reduction of the Nitro Group to a Primary
Amine
The reduction of the nitro group to an amine is a pivotal transformation, unlocking a wealth of

subsequent chemical reactions. Catalytic hydrogenation is a clean and efficient method. The

nitro group is reduced on the surface of the palladium catalyst by hydrogen gas.

Materials:
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Substituted 2-Nitropyridine (e.g., product from Protocol 2)

Palladium on Carbon (10% Pd/C)

Methanol or Ethanol

Hydrogen Gas (H₂)

Procedure:

Dissolve the nitropyridine starting material (1.0 eq) in methanol in a hydrogenation vessel.

Carefully add 10% Pd/C (approx. 5-10 mol% Pd) to the solution under an inert atmosphere

(e.g., nitrogen or argon).

Seal the vessel, evacuate the air, and backfill with hydrogen gas.

Stir the reaction mixture vigorously under a hydrogen atmosphere (typically a balloon or a

Parr hydrogenator) at room temperature.

Monitor the reaction progress by TLC or LC-MS. The reaction is typically complete within a

few hours.

Once complete, carefully vent the hydrogen and purge the vessel with an inert gas.

Filter the reaction mixture through a pad of Celite to remove the palladium catalyst, washing

the pad with methanol.

Concentrate the filtrate under reduced pressure to yield the aminopyridine product.

Self-Validation:

Trustworthiness: The Celite filtration is critical to remove the pyrophoric palladium catalyst

completely and safely. The product is often pure enough for the next step, but can be purified

by chromatography if necessary.

Characterization: The successful reduction is confirmed by a significant upfield shift of the

aromatic protons in the ¹H NMR spectrum and by mass spectrometry, which will show a
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mass change corresponding to the conversion of -NO₂ to -NH₂.

Conclusion
3-Hydroxy-2-methyl-6-nitropyridine and its isomers are not merely reagents but strategic

platforms for synthetic innovation. Their value lies in the predictable and selective reactivity of

their functional groups, which allows for the efficient construction of diverse and complex

molecular libraries. The protocols detailed herein provide a reliable foundation for researchers

to leverage these building blocks in the pursuit of new pharmaceuticals, agrochemicals, and

advanced materials. As the demand for novel heterocyclic compounds continues to grow, the

strategic application of multifunctional intermediates like the hydroxy-methyl-nitropyridine

scaffold will remain a cornerstone of modern organic synthesis.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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